Cas no 207861-59-4 (Iron tris(trifluoromethylsulfonyl)imide)

• Product Name: Iron tris(trifluoromethylsulfonyl)imide
• CAS No: 207861-59-4
• MF: C₆F₁₈FeN₃O₁₂S₆
• MW: 896.28
• CID: 3041805
• PubChem ID: 156594537
• Update Time: 2025-06-15

Iron tris(trifluoromethylsulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Iron tris(trifluoromethylsulfonyl)imide
• (OC-6-11)-Tris[1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl-κO]methanesulfonamidato-κO]iron
• Iron,tris[1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl-kO]methanesulfonamidato-kO]-, (OC-6-11)-
• 207861-59-4
• (OC-6-11)-Tris[1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl-I masculineO]methanesulfonamidato-I masculineO]iron
• Iron(III) tris(trifluoromethylsulfonyl)imide
• DTXSID301121331

• MDL： MFCD23380171
• Inchi： 1S/3C2F6NO4S2.Fe/c3*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q3*-1;+6
• InChI Key： DPJZIMGEXSMBTC-UHFFFAOYSA-N
• SMILES： C(S1(=O)=[O+][Fe]23([O+]=S(=O)([N-]1)C(F)(F)F)([O+]=S([N-]S(=O)(C(F)(F)F)=[O+]2)(=O)C(F)(F)F)[O+]=S([N-]S(=O)(=[O+]3)C(F)(F)F)(=O)C(F)(F)F)(F)(F)F

Computed Properties

• Exact Mass: 895.686817g/mol
• Monoisotopic Mass: 895.686817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1430
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 258Ų

Additional information on Iron tris(trifluoromethylsulfonyl)imide

Iron Tris(trifluoromethylsulfonyl)imide (CAS No. 207861-59-4): A Comprehensive Overview in Modern Chemical Research

Iron tris(trifluoromethylsulfonyl)imide, identified by its CAS number 207861-59-4, is a compound of significant interest in the field of advanced materials and chemical synthesis. This coordination complex, featuring an iron(III) center coordinated to three trifluoromethylsulfonyl imide ligands, has garnered attention due to its unique structural and electronic properties. The compound's molecular framework, characterized by strong electron-withdrawing trifluoromethyl groups, makes it a promising candidate for various applications ranging from catalysis to energy storage systems.

The< strong>trifluoromethylsulfonyl imide ligands in Iron tris(trifluoromethylsulfonyl)imide contribute to its exceptional stability and reactivity, which are critical factors in its potential use as a catalyst or an intermediate in organic synthesis. The presence of these ligands also imparts a high degree of electronegativity to the molecule, influencing its interaction with other chemical entities. This feature has been explored in recent studies for the development of novel polymer materials and functional coatings.

In recent years, researchers have been investigating the< strong>catalytic properties of Iron tris(trifluoromethylsulfonyl)imide in various organic transformations. One notable area of research is its application in cross-coupling reactions, where it has shown promise in facilitating the formation of carbon-carbon bonds under mild conditions. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The compound's ability to act as a ligand-efficient catalyst has made it a subject of interest for industrial processes that require high selectivity and yield.

The< strong>electronic structure of Iron tris(trifluoromethylsulfonyl)imide has also been extensively studied due to its potential in electronic devices and materials. The iron(III) center, surrounded by electron-withdrawing ligands, exhibits interesting redox properties that can be exploited in the development of next-generation batteries and supercapacitors. Additionally, the compound's ability to form stable complexes with other metals has opened up possibilities for designing multicomponent catalysts with enhanced performance.

In the realm of< strong>material science, Iron tris(trifluoromethylsulfonyl)imide has been explored for its potential use in magnetic materials. The compound's magnetic properties can be tuned by adjusting the synthetic conditions, making it a versatile candidate for applications such as data storage and sensors. Furthermore, its compatibility with other functional materials has led to investigations into hybrid systems that combine magnetic, electronic, and optical properties.

The< strong>solubility and< strong>thermal stability of Iron tris(trifluoromethylsulfonyl)imide have also been subjects of research, as these properties are crucial for practical applications. Studies have shown that the compound exhibits good solubility in common organic solvents, which facilitates its use in solution-based processing techniques such as spin coating and inkjet printing. Additionally, its thermal stability under various conditions makes it suitable for high-temperature applications where maintaining structural integrity is essential.

The< strong-application prospects of Iron tris(trifluoromethylsulfonyl)imide extend beyond catalysis and material science into the field of environmental chemistry. Researchers have been exploring its potential use in water treatment and pollution remediation due to its ability to interact with and degrade harmful organic compounds. The compound's unique chemical properties make it an attractive candidate for developing novel environmental technologies that address global challenges such as water scarcity and contamination.

In conclusion, Iron tris(trifluoromethylsulfonyl)imide (CAS No. 207861-59-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features, coupled with its exceptional chemical properties, position it as a valuable asset in modern chemical research. As advancements continue to be made in synthetic methodologies and characterization techniques, the potential uses of this compound are expected to expand further, contributing to innovations that impact various sectors of society.